Ethyl 2-amino-5-bromothiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-5-bromothiophene-3-carboxylate
• InChI: InChI=1S/C7H8BrNO2S/c1-2-11-7(10)4-3-5(8)12-6(4)9/h3H,2,9H2,1H3
• InChI Key: SUDYCCQPUJJLDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1)Br)N
• Molecular Formula: C7H8BrNO2S
• DSSTOX Substance ID: DTXSID40699851
• Molecular Weight: 250.12 g/mol
• CAS No.: 56387-07-6

Description

Ethyl 2-amino-5-bromothiophene-3-carboxylate is a chemical compound with the molecular formula C7H8BrNO2S. It belongs to the family of amino-substituted heterocycles.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its aromatic ring. The InChI code for this compound is 1S/C7H9BrNO2S/c1-2-11-7(10)4-3-5(8)12-6(4)9/h3,12H,2,9H2,1H3.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 251.12. Its density is 1.6±0.1 g/cm3, and it has a boiling point of 316.1±37.0 °C at 760 mmHg.

Scientific Research Applications

• Chemical Synthesis and Medicinal Chemistry:

  • Ethyl 5-bromothiophene-2-carboxylate is used in palladium-catalyzed direct arylation of heteroaromatics. This method allows the formation of biheteroaryls in high yields, avoiding the formation of dimers or oligomers (Fu, Zhao, Bruneau, & Doucet, 2012).
  • A solvent-free synthesis of 5-bromothiophene-based dihydropyrimidin-2-(1H)-(thi)ones has been explored, leading to compounds with good antibacterial and antifungal activity (Sharma et al., 2022).
  • Ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogues show potential in mitigating drug resistance in cancer cells (Das et al., 2009).

• Phosphine-Catalyzed Synthesis:

  • The 2-(diphenylphosphino)ethyl group has been employed as a new carboxyl-protecting group in peptide chemistry, illustrating a novel use in organic synthesis (Chantreux et al., 1984).
  • Ethyl 2-methyl-2,3-butadienoate, a related compound, acts as a 1,4-dipole synthon in a phosphine-catalyzed [4 + 2] annulation, producing tetrahydropyridine-3-carboxylates (Zhu, Lan, & Kwon, 2003).

• Organic and Heterocyclic Chemistry:

  • Synthesis of substituted 4H-thiazolo[4,5-b][1]benzothiopyran-4-ones as potential schistosomicidal agents illustrates the application in developing novel therapeutic agents (El-kerdawy et al., 1989).
  • Novel 2-amino-1,3-thiazole-5-carboxylates have been synthesized through ultrasonic and thermally mediated nucleophilic displacement, showing the versatility in synthesizing heterocyclic compounds (Baker & Williams, 2003).

• Materials Science and Fluorescence Research:

  • The study of the fluorescence property of Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate demonstrates the potential of such compounds in materials science and sensor technologies (Guo Pusheng, 2009).